Cas no 648895-71-0 (Pyrimidine, 2-[4-[1-(2-methylpropyl)-4-piperidinyl]-1-piperazinyl]-)

• Product Name: Pyrimidine, 2-[4-[1-(2-methylpropyl)-4-piperidinyl]-1-piperazinyl]-
• CAS No: 648895-71-0
• MF: C₁₇H₂₉N₅
• MW: 303.44566321373
• CID: 413281
• PubChem ID: 71378149
• Update Time: 2025-04-19

Pyrimidine, 2-[4-[1-(2-methylpropyl)-4-piperidinyl]-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-[4-[1-(2-methylpropyl)-4-piperidinyl]-1-piperazinyl]-
• 2-[4-[1-(2-methylpropyl)piperidin-4-yl]piperazin-1-yl]pyrimidine
• 648895-71-0
• 2-{4-[1-(2-Methylpropyl)piperidin-4-yl]piperazin-1-yl}pyrimidine
• DTXSID70800771

• Inchi： 1S/C17H29N5/c1-15(2)14-20-8-4-16(5-9-20)21-10-12-22(13-11-21)17-18-6-3-7-19-17/h3,6-7,15-16H,4-5,8-14H2,1-2H3
• InChI Key： FCELTCFZFANZMD-UHFFFAOYSA-N
• SMILES： N1(CCN(C2N=CC=CN=2)CC1)C1CCN(CC(C)C)CC1

Computed Properties

• Exact Mass: 303.24257
• Monoisotopic Mass: 303.24229595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.5